2,4-Dimethylglutaric acid
Overview
Description
2,4-Dimethylglutaric acid is an alpha,omega-dicarboxylic acid that is pentanedioic acid with two methyl groups substituted at position C-2 . It has a role as a metabolite .
Synthesis Analysis
The synthesis of 2,4-dimethylglutaric acid monoesters has been achieved via enzyme-catalyzed asymmetric alcoholysis of meso-2,4-dimethylglutaric anhydride . Additionally, it has been used in the formation of coordination polymers through hydrothermal reactions .Molecular Structure Analysis
The molecular formula of 2,4-Dimethylglutaric acid is C7H12O4 . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
2,4-Dimethylglutaric acid reacts in aqueous solution with radiolytically generated hydroxyl radicals . More research is needed to fully understand the chemical reactions involving this compound.Physical And Chemical Properties Analysis
2,4-Dimethylglutaric acid is a white to light beige fine crystalline powder . It has a molecular weight of 160.1678 .Scientific Research Applications
Radiolysis Studies
2,4-Dimethylglutaric acid (2,4-DMGA) serves as a model compound for poly(acrylic acid) in radiolysis studies. It reacts with hydroxyl radicals in aqueous solutions, a process that has been measured with high accuracy. The radicals of 2,4-DMGA decay bimolecularly by dimerisation and disproportionation. This reaction forms various products like hydroxy- and carbonyl-containing compounds. The decay of these radicals leads to the formation of several products, including acetylacetone, a significant product also formed in poly(acrylic acid). This reaction rate and the associated products are essential for understanding radiolysis in similar compounds (Ulański et al., 1996).
Conformational Structure Studies
2,4-Dimethylglutaric acid is used in understanding the conformational structures of various compounds. For example, the conformational structure of the dimethyl esters of 2,2,4-trimethylglutaric acid, and the erythro- and threo-isomers of 2-methoxymethyl-2,2,4-dimethylglutaric acids were studied through NMR and vibrational spectroscopic methods. This aids in understanding the conformational structure of polymers like PMMA (Doskočilová et al., 1985).
Hydrophilic Polymer Studies
In another application, the hydrolysis of dimethyl 2-methoxymethyl-2, 4-dimethylglutarate produced pure stereoisomers of 2-methoxymethyl-2,4-dimethylglutaric acid and their anhydrides. These compounds are transformed into corresponding acids and esters, which are crucial in the study of hydrophilic polymers (Ševčík et al., 1981).
Herbicide Dissipation Studies
Although not directly about 2,4-Dimethylglutaric acid, related research includes studying the dissipation of 2,4-Dichlorophenoxyacetic acid (2,4-D) in soil. This is relevant as 2,4-D is structurally similar and understanding its environmental impact can provide insights into the behavior of related compounds (Wilson et al., 1997).
Enzymatic Synthesis Studies
2,4-Dimethylglutaric acid derivatives are used in enzymatic synthesis studies. For example, the syntheses of optically pure 4,4-dimethyl-L-glutamic acid and other acids have been achieved by transamination of corresponding 2-oxo acids, demonstrating the compound's role in enzyme-catalyzed reactions (Hélaine et al., 2001).
Coordination Polymers Synthesis
In the field of materials science, hydrothermal reactions involving 2,4-dimethylglutaric acid led to the synthesis of coordination polymers. These polymers have significant applications in various fields including catalysis and materials engineering (Yaman et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2,4-dimethylpentanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O4/c1-4(6(8)9)3-5(2)7(10)11/h4-5H,3H2,1-2H3,(H,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIWYMIDWAOZEAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C)C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40875693 |
Source
|
| Record name | Pentanedioic acid, 2,4-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40875693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Light beige powder; [Acros Organics MSDS] |
Source
|
| Record name | 2,4-Dimethylglutaric acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19471 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2,4-Dimethylglutaric acid | |
CAS RN |
2121-67-7 |
Source
|
| Record name | 2,4-Dimethylpentanedioic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2121-67-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Dimethylglutaric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002121677 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2121-67-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=61980 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2121-67-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51706 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pentanedioic acid, 2,4-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40875693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-dimethylglutaric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.664 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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